3-Methyl-1-piperazin-1-ylpyrido[1,2-a]benzimidazole-4-carbonitrile

• Molecular Formula: C17H17N5
• Molecular Weight: 291.35 g/mol
• IUPAC Name: 3-methyl-1-piperazin-1-ylpyrido[1,2-a]benzimidazole-4-carbonitrile
• InChI: InChI=1S/C17H17N5/c1-12-10-16(21-8-6-19-7-9-21)22-15-5-3-2-4-14(15)20-17(22)13(12)11-18/h2-5,10,19H,6-9H2,1H3
• InChI Key: QPTUCSJRJXYCGS-UHFFFAOYSA-N
• SMILES: CC1=C(C2=NC3=CC=CC=C3N2C(=C1)N4CCNCC4)C#N

Description

3-Methyl-1-piperazin-1-ylpyrido[1,2-a]benzimidazole-4-carbonitrile is a chemical compound that has gained attention in the scientific community due to its potential applications in drug discovery and development. It is a heterocyclic compound that contains a pyridine ring fused with a benzimidazole ring. The compound has a molecular formula of C16H16N6 and a molecular weight of 304.34 g/mol.

Mechanism of Action

The mechanism of action of 3-Methyl-1-piperazin-1-ylpyrido[1,2-a]benzimidazole-4-carbonitrile is not fully understood. However, studies have suggested that the compound exerts its pharmacological effects by binding to specific targets in the body, such as enzymes and receptors. By binding to these targets, the compound can modulate their activity and alter various biochemical pathways, leading to its therapeutic effects.
Biochemical and Physiological Effects:
Studies have shown that 3-Methyl-1-piperazin-1-ylpyrido[1,2-a]benzimidazole-4-carbonitrile can have a range of biochemical and physiological effects. For example, the compound has been reported to induce apoptosis (programmed cell death) in cancer cells, inhibit the growth of bacteria and viruses, and improve cognitive function in animal models. However, the exact mechanisms underlying these effects are still being investigated.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-Methyl-1-piperazin-1-ylpyrido[1,2-a]benzimidazole-4-carbonitrile in lab experiments is its broad range of potential applications. The compound has been shown to exhibit activity against a variety of targets, making it a versatile tool for drug discovery and development. However, one of the limitations of using this compound is its relatively low solubility in water, which can make it difficult to work with in certain experimental settings.

Future Directions

There are several future directions for research on 3-Methyl-1-piperazin-1-ylpyrido[1,2-a]benzimidazole-4-carbonitrile. One area of interest is the development of more efficient and scalable synthesis methods for the compound. Another area of focus is the elucidation of the compound's mechanism of action and its potential applications in treating various diseases. Additionally, there is ongoing research on the compound's pharmacokinetics and toxicity, which will be important for its eventual clinical use.

Synthesis Methods

The synthesis of 3-Methyl-1-piperazin-1-ylpyrido[1,2-a]benzimidazole-4-carbonitrile can be achieved through a multistep process. One of the commonly used methods involves the reaction of 4,5-diamino-1H-benzimidazole with 3-methyl-1-piperazinecarboxylic acid in the presence of a coupling agent such as N,N'-carbonyldiimidazole (CDI). The resulting intermediate is then reacted with acetic anhydride and sodium cyanide to yield the final product.

Scientific Research Applications

3-Methyl-1-piperazin-1-ylpyrido[1,2-a]benzimidazole-4-carbonitrile has been extensively studied for its potential applications in drug discovery and development. It has been reported to exhibit potent inhibitory activity against a variety of enzymes and receptors, including protein kinases, phosphodiesterases, and adenosine receptors. The compound has also been shown to possess antimicrobial, antiviral, and anticancer properties.